Cas no 1427195-04-7 (C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine)
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine Chemical and Physical Properties
Names and Identifiers
-
- C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine
- (4-(1,1-difluoroethyl)pyrimidin-5-yl)methanamine
- [4-(1,1-difluoroethyl)pyrimidin-5-yl]methanamine
- NE64616
-
- MDL: MFCD24368632
- Inchi: 1S/C7H9F2N3/c1-7(8,9)6-5(2-10)3-11-4-12-6/h3-4H,2,10H2,1H3
- InChI Key: XEKYGFQRDJMXGC-UHFFFAOYSA-N
- SMILES: FC(C)(C1C(=CN=CN=1)CN)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 152
- Topological Polar Surface Area: 51.8
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0367-1g |
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine |
1427195-04-7 | 98% | 1g |
11702.99CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0367-5g |
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine |
1427195-04-7 | 98% | 5g |
40960.45CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0367-500mg |
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine |
1427195-04-7 | 98% | 500mg |
6275.51CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0367-250mg |
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine |
1427195-04-7 | 98% | 250mg |
3561.78CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0367-100mg |
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine |
1427195-04-7 | 98% | 100mg |
2204.91CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0367-50mg |
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine |
1427195-04-7 | 98% | 50mg |
1526.48CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1005907-100mg |
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine |
1427195-04-7 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005907-250mg |
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine |
1427195-04-7 | 95% | 250mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005907-500mg |
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine |
1427195-04-7 | 95% | 500mg |
$1095 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005907-1g |
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine |
1427195-04-7 | 95% | 1g |
$1765 | 2024-07-28 |
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine
Professional Introduction to C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine (CAS No. 1427195-04-7)
C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine (CAS No. 1427195-04-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and chemical properties, represents a promising candidate for further research and development in drug discovery. The presence of a 1,1-difluoro-ethyl substituent and a pyrimidine core suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.
Thepyrimidin-5-yl moiety is a well-documented pharmacophore in medicinal chemistry, frequently employed in the design of nucleoside analogs and kinase inhibitors. Its incorporation into the molecular framework of C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine may enhance the compound's solubility and bioavailability, critical factors for its pharmacokinetic profile. Additionally, the 1,1-difluoro-ethyl group introduces fluorine atoms, which are known to improve metabolic stability and binding affinity to biological targets.
In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced pharmacological properties. Studies have demonstrated that fluorine atoms can significantly alter the electronic distribution within a molecule, leading to improved interactions with enzymes and receptors. The incorporation of two fluorine atoms in the 1,1-difluoro-ethyl group of C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine may contribute to its stability under physiological conditions and resistance to enzymatic degradation.
The compound's potential applications extend to the development of novel therapeutic agents targeting various diseases. For instance, pyrimidine-based molecules have been extensively studied for their role in antiviral and anticancer therapies. The structural features of C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine, particularly the pyrimidin-5-yl ring system, suggest its utility in designing inhibitors for kinases and other enzymes involved in cancer progression.
1427195-04-7 (C-[4-(1,1-Difluoro-ethyl)-pyrimidin-5-yl]-methylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)